N-(3-chloro-4-methoxyphenyl)-3-nitrobenzenesulfonamide
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Overview
Description
N-(3-chloro-4-methoxyphenyl)-3-nitrobenzenesulfonamide, commonly known as SN-38, is a potent antitumor agent that has shown efficacy against various types of cancers. It is the active metabolite of irinotecan, a chemotherapeutic drug used for the treatment of colorectal, lung, and ovarian cancers. SN-38 is a topoisomerase I inhibitor, which means it prevents the DNA from being unwound during replication, resulting in cell death.
Mechanism of Action
SN-38 inhibits the activity of topoisomerase I, an enzyme that is essential for DNA replication and transcription. By binding to the enzyme-DNA complex, SN-38 prevents the DNA from being unwound during replication, resulting in the accumulation of DNA breaks and ultimately leading to cell death.
Biochemical and Physiological Effects
SN-38 has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. It has also been found to inhibit angiogenesis (the formation of new blood vessels), which is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
SN-38 has several advantages for lab experiments, including its potent antitumor activity, well-established mechanism of action, and availability as a water-soluble prodrug. However, its limitations include its low solubility in aqueous solutions and its toxicity to normal cells.
Future Directions
Future research on SN-38 could focus on the development of more efficient synthesis methods, the identification of new targets for its antitumor activity, and the investigation of its potential use in combination with other chemotherapeutic agents. Additionally, the development of new delivery systems for SN-38 could enhance its efficacy and reduce its toxicity.
Synthesis Methods
SN-38 can be synthesized from irinotecan through the hydrolysis of the carbamate group in the presence of a specific enzyme called carboxylesterase. The resulting SN-38 is then converted to its water-soluble prodrug, SN-38G, for clinical use.
Scientific Research Applications
SN-38 has been extensively studied for its antitumor activity. It has shown efficacy against various types of cancers, including colon, lung, breast, ovarian, and pancreatic cancers. SN-38 has also been investigated for its potential use in combination with other chemotherapeutic agents to enhance their efficacy.
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O5S/c1-21-13-6-5-9(7-12(13)14)15-22(19,20)11-4-2-3-10(8-11)16(17)18/h2-8,15H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTJKNXALBVFZGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-methoxyphenyl)-3-nitrobenzenesulfonamide |
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